Cas no 139039-74-0 (2-Naphthalenesulfonicacid, 6-[[4-(acetylamino)phenyl]amino]-)

• Product Name: 2-Naphthalenesulfonicacid, 6-[[4-(acetylamino)phenyl]amino]-
• CAS No: 139039-74-0
• MF: C₁₈H₁₆N₂O₄S
• MW: 356.395643234253
• CID: 152697
• PubChem ID: 126413
• Update Time: 2025-04-19

2-Naphthalenesulfonicacid, 6-[[4-(acetylamino)phenyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonicacid, 6-[[4-(acetylamino)phenyl]amino]-
• 2-(4'-Acetamidoanilino)naphthalene-6-sulfonic acid
• 2-Naphthalenesulfonic acid, 6-(4-(acetylamino)amino)-
• 4-Aans
• 6-{[3-(acetylamino)phenyl]amino}naphthalene-2-sulfonic acid
• 6-(3-acetamidoanilino)naphthalene-2-sulfonic acid
• 139039-74-0
• 2-(4/'-acetamidoanilino)naphthalene-6-sulfonic acid
• N-{3-[(6-Sulfonaphthalen-2-yl)amino]phenyl}ethanimidic acid
• DTXSID80930290

• Inchi： 1S/C18H16N2O4S/c1-12(21)19-15-3-2-4-16(11-15)20-17-7-5-14-10-18(25(22,23)24)8-6-13(14)9-17/h2-11,20H,1H3,(H,19,21)(H,22,23,24)
• InChI Key： YBGCBHDOVGYXHW-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=CC(=CC=C2C=1)NC1C=CC=C(C=1)NC(C)=O)(=O)(=O)O

Computed Properties

• Exact Mass: 356.08318
• Monoisotopic Mass: 356.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.6
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.452
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.711
• PSA: 95.5